Cas no 1805471-74-2 (5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine
• CAS No: 1805471-74-2
• MF: C₁₃H₉BrF₃N
• MW: 316.116472959518
• CID: 4901516
• Update Time: 2025-10-28

5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9BrF3N/c14-7-10-8-18-12(13(15,16)17)6-11(10)9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key： DAEBWAXIUOIXQO-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C=C1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 4
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine

Introduction to 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805471-74-2)

5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1805471-74-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a nitrogen-containing heterocyclic structure, which makes it a versatile scaffold for the synthesis of various bioactive molecules. The presence of a bromomethyl group at the 5-position and a trifluoromethyl group at the 2-position introduces unique reactivity and electronic properties, making it a valuable intermediate in medicinal chemistry.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability, lipophilicity, and binding affinity in drug candidates. In recent years, compounds incorporating trifluoromethyl groups have been extensively studied for their potential in enhancing pharmacological activity. For instance, drugs such as oseltamivir (Tamiflu), a neuraminidase inhibitor used to treat influenza, contain trifluoromethyl moieties that contribute to their efficacy. Similarly, the bromomethyl functionality serves as a reactive handle for further derivatization, enabling the construction of more complex molecules through nucleophilic substitution reactions.

Recent advancements in synthetic methodologies have highlighted the utility of 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine in the development of novel therapeutic agents. Researchers have leveraged its structural features to design inhibitors targeting various biological pathways. For example, studies have demonstrated its application in synthesizing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The phenyl ring at the 4-position further enhances the compound's potential by providing additional sites for functionalization, allowing for the creation of highly specific ligands.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for drug discovery. By modifying the substituents on the pyridine ring, chemists can fine-tune the properties of resulting compounds to optimize their pharmacokinetic profiles. This flexibility is essential for developing drugs that exhibit high potency, selectivity, and minimal side effects. The growing demand for innovative therapeutic solutions has spurred further research into exploring new derivatives of 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine.

In academic research, this compound has been employed in various studies aimed at understanding molecular interactions and designing new chemical entities. Its incorporation into libraries of compounds has facilitated high-throughput screening programs, enabling researchers to identify promising candidates for further development. The combination of computational modeling and experimental validation has been instrumental in elucidating the structure-activity relationships (SAR) associated with derivatives of this pyridine scaffold.

The agrochemical sector has also recognized the value of 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine as a precursor for developing novel pesticides and herbicides. Its structural features make it suitable for creating compounds that interact with biological targets in plants and pests, offering potential solutions to challenges such as resistance to existing agrochemicals. By tailoring its chemical properties, researchers aim to develop environmentally sustainable alternatives that minimize ecological impact while maintaining efficacy.

Looking ahead, the future prospects for 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine appear promising, with ongoing research expected to uncover new applications across multiple domains. The continued exploration of its derivatives will likely yield innovative compounds with significant therapeutic and commercial potential. As synthetic chemistry evolves, tools such as flow chemistry and biocatalysis may further enhance access to complex derivatives of this versatile intermediate.

In conclusion, 5-Bromomethyl-4-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805471-74-2) represents a critical component in modern chemical synthesis, particularly within pharmaceutical and agrochemical research. Its unique structural attributes enable diverse applications, from drug development to sustainable agriculture. As scientific understanding progresses and new methodologies emerge, this compound is poised to remain at the forefront of innovation in organic chemistry.